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Compound of Interest

Compound Name: p38 Kinase inhibitor 8

Cat. No.: B15570905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of p38 Kinase
Inhibitor 8 (CAS 321351-00-2) in mouse models of inflammation. The data and methodologies

are compiled to assist in the design and execution of preclinical studies targeting the p38

MAPK signaling pathway.

Inhibitor Profile
p38 Kinase Inhibitor 8 is a potent and selective inhibitor of p38 mitogen-activated protein

kinases (MAPKs), specifically targeting the α and β isoforms.[1][2][3] It is also known by its

chemical name: [4-(2-amino-4-bromoanilino)-2-chlorophenyl]-(2-methylphenyl)methanone.[4]

Property Value Reference

CAS Number 321351-00-2 [4]

Molecular Formula C₂₀H₁₆BrClN₂O [4]

Molecular Weight 415.71 g/mol [4]

Target(s) p38α (IC₅₀ = 39 nM), p38β [1][2][3]

Solubility
Soluble in DMSO (~100 mM)

and Ethanol (~50 mM)
[1][3]
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p38 MAPK Signaling Pathway
The p38 MAPK pathway is a critical signaling cascade involved in cellular responses to stress,

inflammation, and apoptosis. Environmental stressors and inflammatory cytokines activate a

series of upstream kinases (MAP3Ks and MAP2Ks) that ultimately lead to the phosphorylation

and activation of p38 MAPK. Activated p38 then phosphorylates downstream transcription

factors and kinases, regulating the expression of pro-inflammatory cytokines such as TNF-α

and IL-6.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stress Stimuli
(UV, Osmotic Shock)

MAP3K
(e.g., TAK1, ASK1)

Inflammatory Cytokines
(TNF-α, IL-1)

MAP2K
(MKK3, MKK6)

p38 MAPK
(α, β, γ, δ)

Downstream Targets
(e.g., MK2, ATF2)

p38 Kinase Inhibitor 8

Cellular Responses
(Inflammation, Apoptosis)
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Day 0: Sensitization
(Apply sensitizing agent to shaved abdomen)

Day 5-7: Challenge
(Apply sensitizing agent to one ear)

Treatment
(Apply p38 Inhibitor 8 or Vehicle to the challenged ear)

24-48h post-challenge: Measurement
(Measure ear thickness)

Data Analysis
(Compare ear swelling between groups)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: p38 Kinase Inhibitor 8
for Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570905#p38-kinase-inhibitor-8-dosage-for-mouse-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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